Cas no 2222716-28-9 (N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide)

• Product Name: N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide
• CAS No: 2222716-28-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6794471
• PubChem ID: 134438649
• Update Time: 2025-10-30

N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-AMINO-5-METHYLPHENYL)-N-METHYLMETHANESULFONAMIDE
• DB-143607
• 2222716-28-9
• F96868
• SCHEMBL20073375
• N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide

• Inchi： 1S/C9H14N2O2S/c1-7-4-5-8(10)9(6-7)11(2)14(3,12)13/h4-6H,10H2,1-3H3
• InChI Key： WXJFNVZGMPWCII-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=C(C)C=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide

Introduction to N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide (CAS No. 2222716-28-9)

N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2222716-28-9, has garnered attention due to its role in various biochemical and pharmacological studies. The presence of both amino and sulfonamide functional groups makes it a versatile molecule for further derivatization and exploration.

The molecular formula of N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide can be represented as C₉H₁₃N₃O₂S, which highlights its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This specific arrangement of atoms contributes to its distinct chemical properties and reactivity, making it a valuable candidate for synthetic chemistry and drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide. Researchers have been particularly intrigued by its ability to interact with biological targets, which could lead to the development of novel therapeutic agents. The sulfonamide moiety, in particular, is known for its broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide could serve as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. The amino group at the 2-position of the phenyl ring provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological functions.

The synthesis of N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of 2-amino-5-methylbenzene derivatives, which are then reacted with methylsulfonyl chloride to introduce the sulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

Efforts to understand the biological activity of N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide have led to several promising findings. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preliminary in vivo experiments suggest that this compound may exhibit neuroprotective properties, which could be beneficial in neurodegenerative disorders.

The role of computational chemistry in studying N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental design and helped optimize drug candidates for better performance. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The future prospects for N-(2-Amino-5-methylphenyl)-N-methylmethanesulfonamide are bright, with ongoing research aimed at uncovering its full potential. As our understanding of its mechanisms of action continues to grow, so does the likelihood of developing new therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in translating these findings into tangible benefits for patients.

In conclusion, N-(2-Amino-5-methylphenyl-N-methanesulfonamide (CAS No. 2222716-28-9) represents a fascinating compound with significant implications for chemical biology and medicine. Its unique structure and promising biological activities make it a valuable asset in the search for new drugs. As research progresses, we can expect to see more innovative applications emerging from this versatile molecule.